Cas no 2034317-95-6 (Cyclopropyl(3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)methanone)

• Product Name: Cyclopropyl(3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)methanone
• CAS No: 2034317-95-6
• MF: C₁₂H₁₄FN₃O₂
• MW: 251.256865978241
• CID: 6361768
• PubChem ID: 119100382
• Update Time: 2025-10-11

Cyclopropyl(3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• cyclopropyl-[3-(5-fluoropyrimidin-2-yl)oxypyrrolidin-1-yl]methanone
• F6478-1224
• cyclopropyl(3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)methanone
• 2034317-95-6
• AKOS026690611
• Cyclopropyl(3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)methanone

• Inchi： 1S/C12H14FN3O2/c13-9-5-14-12(15-6-9)18-10-3-4-16(7-10)11(17)8-1-2-8/h5-6,8,10H,1-4,7H2
• InChI Key： PAWUKCNTTSTXQM-UHFFFAOYSA-N
• SMILES： FC1C=NC(=NC=1)OC1CCN(C1)C(C1CC1)=O

Computed Properties

• Exact Mass: 251.10700486g/mol
• Monoisotopic Mass: 251.10700486g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.3Ų

Additional information on Cyclopropyl(3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)methanone

Research Brief on Cyclopropyl(3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)methanone (CAS: 2034317-95-6)

Cyclopropyl(3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)methanone (CAS: 2034317-95-6) is a novel small-molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclopropyl and fluoropyrimidine moieties, has shown promising potential as a key intermediate or active pharmaceutical ingredient (API) in the development of targeted therapies. Recent studies have focused on its synthesis, pharmacological properties, and potential applications in treating various diseases, particularly in oncology and infectious diseases.

The synthesis of Cyclopropyl(3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)methanone involves a multi-step process that emphasizes the incorporation of the fluoropyrimidine group, which is known for its bioisosteric properties and ability to enhance binding affinity to biological targets. Researchers have optimized the reaction conditions to improve yield and purity, with recent publications highlighting the use of palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis techniques. These advancements have significantly reduced the production time while maintaining high enantiomeric purity, which is critical for its pharmacological efficacy.

Pharmacological evaluations of this compound have revealed its potent inhibitory activity against specific kinases and enzymes involved in disease pathways. For instance, preliminary in vitro studies demonstrate its ability to selectively inhibit protein kinases such as EGFR and VEGFR, which are often overexpressed in cancer cells. Additionally, its fluoropyrimidine component contributes to its antiviral properties, making it a candidate for further investigation in the treatment of viral infections. Molecular docking studies have further elucidated its binding modes, providing insights into its mechanism of action and potential for structure-activity relationship (SAR) optimization.

Recent preclinical studies have explored the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. Results indicate favorable oral bioavailability and metabolic stability, although further optimization may be required to mitigate potential off-target effects. Toxicology assessments have shown a manageable safety profile at therapeutic doses, supporting its progression to more advanced stages of drug development. Collaborative efforts between academic institutions and pharmaceutical companies are underway to expedite its translation into clinical trials.

In conclusion, Cyclopropyl(3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)methanone represents a promising candidate in the realm of targeted drug discovery. Its unique chemical structure and broad-spectrum biological activity position it as a versatile scaffold for further medicinal chemistry exploration. Future research directions include the development of derivatives with enhanced selectivity and potency, as well as comprehensive in vivo studies to validate its therapeutic potential. This compound exemplifies the intersection of synthetic chemistry and biological innovation, offering new avenues for addressing unmet medical needs.